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Compound of Interest

(1-Methylhexyllammonium
Compound Name:
sulphate

Cat. No.: B12349367

Prepared for: Researchers, scientists, and drug development professionals.

This document provides a detailed breakdown of the molecular weight of (1-
Methylhexyl)ammonium sulphate, a compound relevant in various biochemical and
pharmaceutical applications.

Chemical Structure and Formula

(1-Methylhexyl)ammonium sulphate is an organic ammonium salt. Its structure consists of
two positively charged (1-Methylhexyl)ammonium cations and one negatively charged sulphate
anion. The cation is also known as a heptan-2-aminium cation.[1] To maintain charge neutrality,
two cations are required to balance the 2- charge of the single sulphate anion.

This 2:1 stoichiometric arrangement leads to the definitive molecular formula: C1aH3eN204S.[1]

Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of all atoms in the molecule. Based on
the chemical formula C14H36N204S, the calculation is detailed below. The standard atomic
weights published by the International Union of Pure and Applied Chemistry (IUPAC) are used
for this calculation.

Table 1: Atomic Weight Composition
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Standard .
. . . Total Weight (
Element Symbol Quantity Atomic Weight
g/mol )

(g/mol)
Carbon C 14 12.011 168.154
Hydrogen H 36 1.008 36.288
Nitrogen N 2 14.007[2][3][4] 28.014
Oxygen o} 4 15.999[5][6] 63.996
Sulfur S 1 32.06[7] 32.060

Total 328.512

Table 2: Final Molecular Weight Summary
Calculated Molecular
Weight ( g/mol )

Compound Name Molecular Formula

(1-Methylhexyl)ammonium
C14H36N204S 328.512
sulphate

This calculated molecular weight is consistent with established chemical databases.[3]

Logical Structure and Visualization

The ionic nature of (1-Methylhexyl)ammonium sulphate can be represented as a logical
relationship between its constituent ions. The following diagram, generated using the DOT
language, illustrates this association.
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Caption: lonic association in (1-Methylhexyl)ammonium sulphate.

Applicability of Experimental Protocols

The determination of a compound's molecular weight is a fundamental calculation based on its
established chemical formula and the standard atomic weights of its constituent elements.
Therefore, the inclusion of specific experimental protocols, such as those for synthesis or
analysis, is not applicable to the scope of this particular technical guide, which focuses solely
on the core concept of molecular weight. Similarly, signaling pathway diagrams are irrelevant to
this topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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